Cas no 887267-53-0 (Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate)

Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate structure
887267-53-0 structure
Product Name:Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate
CAS No:887267-53-0
MF:C11H10F2O3
MW:228.192110538483
MDL:MFCD07783808
CID:712956
Update Time:2023-11-22

Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate
    • Benzenepropanoic acid,2,5-difluoro-b-oxo-,ethyl ester
    • 2,5-Difluoro-beta-Oxo-Benzenepropanoic Acid Ethyl Ester
    • ETHYL 2,5-DIFLUOROBENZOYLACETATE
    • AK111399
    • 3-(2,5-Difluoro-phenyl)-3-oxo-propionic acid ethyl ester
    • SBB064543
    • 4567AC
    • AX8128087
    • Ethyl 3-(2,5-Difluorophenyl)-3-oxopropionate
    • Ethyl 2,5-difluoro-β-oxobenzenepropanoate (ACI)
    • Ethyl 2-(2,5-difluorobenzoyl)acetate
    • MDL: MFCD07783808
    • Inchi: 1S/C11H10F2O3/c1-2-16-11(15)6-10(14)8-5-7(12)3-4-9(8)13/h3-5H,2,6H2,1H3
    • InChI Key: FLBIFWLBLQKDAE-UHFFFAOYSA-N
    • SMILES: O=C(CC(C1C(F)=CC=C(F)C=1)=O)OCC

Computed Properties

  • Exact Mass: 228.06000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Boiling Point: 275.7℃ at 760 mmHg
  • PSA: 43.37000
  • LogP: 2.10070

Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM124340-1g
ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate
887267-53-0 95%
1g
$250 2021-06-17
Chemenu
CM124340-5g
ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate
887267-53-0 95%
5g
$750 2021-06-17
TRC
E916705-50mg
Ethyl 3-(2,5-Difluorophenyl)-3-oxopropanoate
887267-53-0
50mg
$ 50.00 2022-06-05
TRC
E916705-100mg
Ethyl 3-(2,5-Difluorophenyl)-3-oxopropanoate
887267-53-0
100mg
$ 70.00 2022-06-05
TRC
E916705-500mg
Ethyl 3-(2,5-Difluorophenyl)-3-oxopropanoate
887267-53-0
500mg
$ 295.00 2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
OE482-1g
Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate
887267-53-0 97%
1g
1904CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
OE482-5g
Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate
887267-53-0 97%
5g
5726CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
10R0381-1g
3-(2,5-Difluoro-phenyl)-3-oxo-propionic acid ethyl ester
887267-53-0 97%
1g
1679.12CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
10R0381-5g
3-(2,5-Difluoro-phenyl)-3-oxo-propionic acid ethyl ester
887267-53-0 97%
5g
5071.29CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
10R0381-500mg
3-(2,5-Difluoro-phenyl)-3-oxo-propionic acid ethyl ester
887267-53-0 97%
500mg
1263.58CNY 2021-05-08
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited